Cas no 2138437-06-4 (3-Amino-6-fluoro-2,3-dihydro-1lambda6-benzothiophene-1,1-dione)

• Product Name: 3-Amino-6-fluoro-2,3-dihydro-1lambda6-benzothiophene-1,1-dione
• CAS No: 2138437-06-4
• MF: C₈H₈FNO₂S
• MW: 201.218024253845
• CID: 6493260
• PubChem ID: 165856322
• Update Time: 2025-11-06

3-Amino-6-fluoro-2,3-dihydro-1lambda6-benzothiophene-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-amino-6-fluoro-2,3-dihydro-1lambda6-benzothiophene-1,1-dione
• 2138437-06-4
• EN300-803628
• 3-Amino-6-fluoro-2,3-dihydro-1lambda6-benzothiophene-1,1-dione

• Inchi： 1S/C8H8FNO2S/c9-5-1-2-6-7(10)4-13(11,12)8(6)3-5/h1-3,7H,4,10H2
• InChI Key： NSPPSDQIECTAKR-UHFFFAOYSA-N
• SMILES： S1(C2C=C(C=CC=2C(C1)N)F)(=O)=O

Computed Properties

• Exact Mass: 201.02597783g/mol
• Monoisotopic Mass: 201.02597783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-Amino-6-fluoro-2,3-dihydro-1lambda6-benzothiophene-1,1-dione

Introduction to 3-Amino-6-fluoro-2,3-dihydro-1lambda6-benzothiophene-1,1-dione (CAS No. 2138437-06-4)

3-Amino-6-fluoro-2,3-dihydro-1lambda6-benzothiophene-1,1-dione is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique chemical signature and its molecular formula, represents a promising scaffold for the development of novel therapeutic agents. The presence of both amino and fluoro substituents in its core benzothiophene structure endows it with a rich potential for biological activity, making it a subject of intense research interest.

The CAS number 2138437-06-4 serves as a unique identifier for this chemical entity, ensuring precise referencing in scientific literature and industrial applications. As a benzothiophene derivative, this compound exhibits characteristics that are typical of the class, including a fused ring system composed of benzene and thiophene rings. However, the introduction of fluorine and amino functional groups at specific positions on the ring system introduces additional layers of complexity and functionality that are critical for modulating its pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential interactions of 3-Amino-6-fluoro-2,3-dihydro-1lambda6-benzothiophene-1,1-dione with biological targets at an unprecedented level of detail. These studies have highlighted the compound's ability to engage with various enzymes and receptors, suggesting its utility in addressing a range of therapeutic challenges. The fluorine atom, in particular, has been shown to enhance binding affinity and metabolic stability, which are key factors in drug design.

The dihydrobenzothiophene core of this molecule provides a stable platform for further derivatization, allowing chemists to tailor its properties for specific applications. The amino group serves as a versatile handle for further functionalization through reactions such as acylation or alkylation, which can modify the compound's solubility, bioavailability, and pharmacokinetic behavior. This flexibility makes 3-Amino-6-fluoro-2,3-dihydro-1lambda6-benzothiophene-1,1-dione a valuable building block in medicinal chemistry.

In the realm of drug discovery, heterocyclic compounds like this one have demonstrated remarkable efficacy across multiple therapeutic areas. The benzothiophene scaffold is particularly well-represented in drugs targeting central nervous system disorders, infectious diseases, and cancer. The unique electronic properties imparted by the fluorine and amino groups make this compound an attractive candidate for developing small-molecule inhibitors that can modulate key biological pathways.

Current research initiatives are focusing on synthesizing analogs of 3-Amino-6-fluoro-2,3-dihydro-1lambda6-benzothiophene-1,1-dione to optimize its pharmacological profile. By systematically varying substituents on the benzothiophene ring system, researchers aim to identify derivatives that exhibit enhanced potency, selectivity, and reduced toxicity. These efforts are supported by high-throughput screening technologies that allow for rapid evaluation of large libraries of compounds.

The incorporation of fluorine into pharmaceutical molecules is a well-established strategy to improve their pharmacological properties. Fluorine atoms can influence metabolic pathways by affecting electron density and lipophilicity, leading to compounds with improved bioavailability and duration of action. In 3-Amino-6-fluoro-2,3-dihydro-1lambda6-benzothiophene-1,1-dione, the fluorine atom is strategically positioned to interact with biological targets in a manner that maximizes therapeutic efficacy.

Another critical aspect of this compound is its potential role as an intermediate in the synthesis of more complex drug candidates. The availability of CAS No. 2138437-06-4 facilitates its use in industrial-scale production processes, ensuring a reliable supply for research and development purposes. The growing interest in benzothiophene derivatives underscores their significance as pharmacologically relevant structures.

As computational methods continue to evolve, virtual screening techniques are being employed to identify new applications for 3-Amino-6-fluoro-2,3-dihydro-1lambda6-benzothiophene-1,1-dione. These approaches allow researchers to predict how different analogs might behave within biological systems before conducting costly wet-lab experiments. This synergy between computational modeling and experimental validation accelerates the drug discovery pipeline significantly.

The versatility of 3-Amino-6-fluoro-2,3-dihydro-1lambda6-benzothiophene-1,1-dione extends beyond its role as an intermediate or lead compound; it also serves as a model system for studying the influence of structural modifications on biological activity. By understanding how changes in its chemical framework affect its interactions with biological targets, scientists can gain insights into broader principles governing molecular recognition and drug design.

In conclusion,3-Amino-6-fluoro-2,3-dihydro-1lambda6-benzothiophene-1,1-dione (CAS No. 2138437-06-4) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of functional groups makes it an invaluable asset in pharmaceutical research programs aimed at addressing unmet medical needs across various disease areas.